N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide

• IUPAC Name: N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide
• InChI: InChI=1S/C22H28N4O/c1-22(2,17-7-5-4-6-8-17)15-23-21(27)26-18-9-10-19(26)14-16(13-18)20-11-12-24-25(20)3/h4-8,11-13,18-19H,9-10,14-15H2,1-3H3,(H,23,27)
• InChI Key: CNKKXFMRVIQMAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)N1C2CCC1C=C(C2)C3=CC=NN3C)C4=CC=CC=C4
• Molecular Formula: C22H28N4O
• Molecular Weight: 364.5 g/mol

Description

N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[321]oct-2-ene-8-carboxamide is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the bicyclic core, introduction of the pyrazole ring, and subsequent functionalization to introduce the carboxamide group. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale reactions, ensuring consistent quality, and implementing cost-effective processes. Techniques such as continuous flow chemistry and automated synthesis could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Substitution: This reaction can replace one functional group with another, allowing for the modification of the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde, while reduction could produce an alcohol. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile used.

Scientific Research Applications

N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure may interact with biological targets, making it a candidate for drug discovery and development.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to a biological response. The pathways involved might include signal transduction, gene expression, or metabolic processes, depending on the compound’s specific activity.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other bicyclic structures with pyrazole and carboxamide groups. Examples might include:

• N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylic acid

Uniqueness

What sets N-(2-methyl-2-phenylpropyl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide apart is its specific combination of functional groups and the resulting properties. Its unique structure may confer specific reactivity, biological activity, or material properties that are not found in similar compounds.